Cas no 28892-14-0 (11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI))

• Product Name: 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)
• CAS No: 28892-14-0
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 273216
• Update Time: 2024-02-29

11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)
• 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, [1R-(1R*,2R*,3S*,6E,10S*)]-
• Germacr-1(10)-en-6-ol, 4,5-epoxy- (8CI)
• Shiromool
• 6,10-Dimethyl-3-(1-methylethyl)-11-oxabicyclo[8.1.0]undec-6-en-2-ol
• 6,10-Dimethyl-3-isopropyl-11-oxabicyclo[8.1.0]undec-6-en-2-ol
• 11-Oxabicyclo[8.1.0]undec-6-en-2-ol, 6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)-

• Inchi： 1S/C15H26O2/c1-10(2)12-8-7-11(3)6-5-9-15(4)14(17-15)13(12)16/h6,10,12-14,16H,5,7-9H2,1-4H3/b11-6+/t12-,13+,14+,15-/m0/s1
• InChI Key： KLQPHHIQARFSDE-XAZLDPBRSA-N
• SMILES： [C@@]12([H])[C@@](C)(O1)CCC=C(C)CC[C@@H](C(C)C)[C@H]2O |c:8|

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.478
• Topological Polar Surface Area: 32.8A^2

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Melting Point: 72-73 °C
• Boiling Point: 333.3±42.0 °C(Predicted)
• PSA: 32.76
• pka: 14.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids